(1S,2S,4S,5R)-1-Benzyl-2-((R)-hydroxy(quinolin-4-yl)methyl)-5-vinylquinuclidin-1-ium chloride

• IUPAC Name: (R)-[(1S,2S,4S,5R)-1-benzyl-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-quinolin-4-ylmethanol;chloride
• InChI: InChI=1S/C26H29N2O.ClH/c1-2-20-18-28(17-19-8-4-3-5-9-19)15-13-21(20)16-25(28)26(29)23-12-14-27-24-11-7-6-10-22(23)24;/h2-12,14,20-21,25-26,29H,1,13,15-18H2;1H/q+1;/p-1/t20-,21-,25-,26+,28+;/m0./s1
• InChI Key: FCHYSBWCOKEPNQ-SPTWEYDNSA-M
• Canonical SMILES: C=CC1C[N+]2(CCC1CC2C(C3=CC=NC4=CC=CC=C34)O)CC5=CC=CC=C5.[Cl-]
• Isomeric SMILES: C=C[C@H]1C[N@@+]2(CC[C@H]1C[C@H]2[C@@H](C3=CC=NC4=CC=CC=C34)O)CC5=CC=CC=C5.[Cl-]
• Molecular Formula: C26H29ClN2O
• Molecular Weight: 421.0 g/mol
• CAS RN: 69257-04-1

Description

(1S,2S,4S,5R)-1-Benzyl-2-((R)-hydroxy(quinolin-4-yl)methyl)-5-vinylquinuclidin-1-ium chloride is a useful research compound. Its molecular formula is C26H29ClN2O and its molecular weight is 421.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality (1S,2S,4S,5R)-1-Benzyl-2-((R)-hydroxy(quinolin-4-yl)methyl)-5-vinylquinuclidin-1-ium chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1S,2S,4S,5R)-1-Benzyl-2-((R)-hydroxy(quinolin-4-yl)methyl)-5-vinylquinuclidin-1-ium chloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Anti-MRSA Activity

One of the notable applications of derivatives related to this compound is in the realm of antibacterial activity. A study synthesized a series of thiourea-containing compounds, including a derivative of the specified compound. This derivative exhibited significant bacteriostatic activity against methicillin-resistant Staphylococcus aureus (MRSA) comparable to vancomycin, a well-known antibacterial agent. The compound and its derivatives were also found to be non-toxic in vivo using larvae of the Greater wax moth, Galleria mellonella, suggesting potential for development as a new class of antibiotics (Dolan et al., 2016).

Structural Analysis and Synthesis

Studies have also been conducted on the synthesis and structural analysis of similar quinoline-based compounds. For example, the crystal structure of a related salt was analyzed, providing insights into the molecular configuration and interactions (Eltaief et al., 2010). Another study focused on the synthesis and biological activity of 1-benzyl-4-hydroxy-3-phenylquinolin-2(1H)-one derivatives, which could be relevant to the development of pharmaceutical compounds (黃俊龍, 2005).

Nonlinear Optical Properties

Research into the nonlinear optical properties of related quinolinium compounds has also been conducted. A study using the Z-scan technique explored the nonlinear optical absorption coefficient and refractive index of 1-(carboxymethyl)-8-hydroxyquinolin-1-ium chloride, highlighting potential applications in optical devices (Zidan et al., 2016).

Anti-Tubercular Activities

The anti-tubercular activities of mefloquine derivatives, including a compound structurally similar to the specified compound, were evaluated, showing significant in vitro activity against M. tuberculosis (Wardell et al., 2011).

Corrosion Inhibition

Some derivatives have been investigated for their potential as corrosion inhibitors. For instance, 8-hydroxyquinoline derivatives were studied for their effectiveness in preventing corrosion of carbon steel in acidic environments, showcasing a practical application in materials science (Faydy et al., 2020).

Cancer Research

In cancer research, quinoline compounds have been investigated for their potential as inhibitors in the treatment of colon cancer. This study focused on the inhibitory effects of quinoline-based compounds on specific enzymes involved in colon cancer (Ejaz et al., 2022).